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Compound of Interest

Compound Name: 3-nitro-3H-quinolin-2-one

Cat. No.: B12363142

Get Quote

Executive Summary
3-nitro-2-quinolone (3-nitro-2(1H)-quinolinone) is a critical electrophilic scaffold in the synthesis

of bioactive alkaloids, kinase inhibitors, and fused heterocyclic systems (e.g., pyrrolo[3,4-

c]quinolines). Its reactivity is governed by the electron-withdrawing nitro group at the C3

position, which significantly alters the electronic landscape of the quinolone ring.

This guide objectively compares the infrared (IR) absorption profile of 3-nitro-2-quinolone with

its parent compound, 2-quinolone (carbostyril), and related derivatives. By analyzing the shift in

carbonyl stretching frequencies and the appearance of nitro-specific bands, researchers can

rapidly validate synthetic success and assess purity.

Comparative IR Spectral Analysis
The following table synthesizes experimental data to highlight the diagnostic bands that

distinguish 3-nitro-2-quinolone from its non-nitrated and N-substituted analogs.

Table 1: Characteristic IR Bands of 3-Nitro-2-Quinolone
vs. Alternatives
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Functional
Group
Vibration

2-Quinolone

(Parent)

3-Nitro-2-

Quinolone

(Target)

1-Methyl-3-

nitro-2-

quinolone

(Derivative)

Spectroscopic

Insight

C=O Stretch

(Lactam)

1650 – 1670

cm⁻¹ (Strong)

1675 – 1695

cm⁻¹ (Strong)

1665 – 1685

cm⁻¹

The electron-

withdrawing C3-

NO₂ group

reduces electron

donation from

the ring to the

carbonyl,

increasing the

C=O bond order

and frequency

(hypsochromic

shift).

NO₂ Asymmetric

Stretch
Absent

1530 – 1550

cm⁻¹ (Strong)

1525 – 1545

cm⁻¹

Diagnostic

"fingerprint"

band. Highly

sensitive to

conjugation;

confirms

successful

nitration at C3.

NO₂ Symmetric

Stretch
Absent

1340 – 1360

cm⁻¹ (Medium)

1335 – 1355

cm⁻¹

Second

diagnostic band.

Often sharper

than the

asymmetric

stretch.

N-H Stretch 2800 – 3200

cm⁻¹ (Broad,

Multi-band)

3000 – 3200

cm⁻¹ (Broad)

Absent Broadening

indicates strong

intermolecular

Hydrogen

bonding
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(dimerization) in

the solid state.

Aromatic C=C
1580 – 1620

cm⁻¹

1590 – 1610

cm⁻¹

1590 – 1610

cm⁻¹

Overlaps with

NO₂ asymmetric

stretch but is

typically less

intense in nitro-

compounds.

Note on Data Sources: Data ranges are synthesized from experimental comparisons of

substituted quinolones (Hao et al., 2017; Nishiwaki et al., 2010) and standard group frequency

shifts for

-nitro conjugated systems.

Technical Deep Dive: The "Nitro Effect"
As an Application Scientist, it is crucial to understand why these shifts occur to troubleshoot

synthesis anomalies.

The Carbonyl Hypsochromic Shift
In the parent 2-quinolone, the nitrogen lone pair donates electron density into the carbonyl

group (resonance), imparting significant single-bond character and lowering the stretching

frequency to ~1660 cm⁻¹.

Mechanism in 3-Nitro-2-Quinolone: The nitro group at C3 is a potent electron-withdrawing

group (EWG). It competes for electron density, inductively withdrawing electrons from the

C2-C3 bond. This "stiffens" the C=O double bond, shifting its absorption to a higher

wavenumber (typically +15 to +25 cm⁻¹ relative to the parent).
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Diagnostic Value: If your product shows a C=O band remaining at 1650 cm⁻¹, the nitration

likely failed or occurred on the benzene ring (e.g., position 6 or 8) rather than the C3

position.

Lactam-Lactim Tautomerism
2-quinolones can theoretically exist in the hydroxy-quinoline (lactim) form.

IR Evidence: The solid-state IR spectrum of 3-nitro-2-quinolone is dominated by the lactam

(keto) form. This is evidenced by the strong C=O band (>1670 cm⁻¹) and the N-H stretch.

The absence of a broad, free O-H band (typically >3400 cm⁻¹) confirms the lactam structure

is thermodynamically preferred, stabilized by the C3-nitro group's conjugation.

Experimental Workflow: Synthesis &
Characterization
To ensure reproducibility, the following protocol outlines the synthesis of the target scaffold and

the specific IR sampling method required to minimize artifacts.

Synthesis Protocol (Modified Friedländer/Nitroacetate)
Objective: Synthesize 3-nitro-2-quinolone from 2-aminobenzaldehyde.

Reagents: 2-Aminobenzaldehyde (1.0 eq), Ethyl nitroacetate (1.2 eq), Piperidine (cat.),

Acetic Acid (solvent).

Reaction: Reflux the mixture at 110°C for 4–6 hours. The ethyl nitroacetate acts as the C2-

C3 fragment provider.

Work-up: Cool to room temperature. The product typically precipitates as a yellow/orange

solid.

Purification: Filter and wash with cold ethanol. Recrystallize from DMF/Ethanol if necessary.

Validation: Check melting point (>250°C dec) and run IR.

IR Sampling Methodology (Self-Validating)
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Technique: KBr Pellet (Preferred) or Diamond ATR.

Why KBr? KBr pellets allow for better resolution of the N-H stretching region, which can be

obscured by contact pressure issues in ATR.

Validation Step: Ensure the background spectrum is clean (no atmospheric CO₂/H₂O). The

C=O peak must be a singlet. A doublet suggests a mixture of starting material (ester C=O

~1740 cm⁻¹) and product.

Visualization of Workflow
The following diagram illustrates the critical path from synthesis to spectral validation.

Start: 2-Aminobenzaldehyde + Ethyl Nitroacetate
(Reflux in AcOH)

Intermediate:
Imine Formation

- H₂O Cyclization:
3-Nitro-2-Quinolone

- EtOH IR Analysis

Pass:
C=O @ ~1680 cm⁻¹

NO₂ @ 1530/1350 cm⁻¹Spectra Matches

Fail:
C=O @ 1740 cm⁻¹
(Unreacted Ester)

Spectra Mismatch

Click to download full resolution via product page

Caption: Logical workflow for the synthesis and spectroscopic validation of 3-nitro-2-quinolone.

The IR analysis step acts as a critical quality gate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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